Diagnostic Sensitivity: C26:0-d3 Enables Superior Detection of Peroxisomal Disorders via C26:0-LPC Measurement
Cerotic acid(d3) serves as the internal standard foundation for quantifying C26:0-lysophosphatidylcholine (C26:0-LPC), a biomarker that demonstrates superior diagnostic performance compared to traditional VLCFA analysis (C26:0 concentration and C26:0/C22:0 ratio). In a direct head-to-head diagnostic comparison study, C26:0-LPC analysis correctly identified all ALD male patients (26/26), all ALD female carriers (19/19), and all Zellweger spectrum disorder patients (35/35), achieving 100% diagnostic sensitivity across all patient groups [1]. In contrast, traditional C26:0 concentration measurements missed 1/26 ALD males (96.2% sensitivity), 1/19 ALD females (94.7% sensitivity), and 3/35 ZSD patients (91.4% sensitivity) [1]. The C26:0/C22:0 ratio similarly failed to identify 1/19 ALD females (94.7% sensitivity) and 2/35 ZSD patients (94.3% sensitivity) [1].
| Evidence Dimension | Diagnostic sensitivity for peroxisomal disorder detection |
|---|---|
| Target Compound Data | C26:0-LPC analysis (quantified using C26:0-d3 internal standard): 26/26 ALD males (100%), 19/19 ALD females (100%), 35/35 ZSD patients (100%) |
| Comparator Or Baseline | Traditional C26:0 VLCFA analysis: 25/26 ALD males (96.2%), 18/19 ALD females (94.7%), 32/35 ZSD patients (91.4%); C26:0/C22:0 ratio: 26/26 ALD males (100%), 18/19 ALD females (94.7%), 33/35 ZSD patients (94.3%) |
| Quantified Difference | C26:0-LPC analysis detected 3 additional ZSD cases and 1 additional ALD female case that were missed by C26:0 concentration measurement; 2 ZSD cases and 1 ALD female case missed by C26:0/C22:0 ratio analysis |
| Conditions | Plasma samples from 67 controls, 26 ALD males, 19 ALD females, and 35 Zellweger spectrum disorder patients; LC-MS/MS analysis |
Why This Matters
For clinical laboratories and diagnostic service providers, selecting cerotic acid(d3) as the internal standard for C26:0-LPC quantification translates directly to reduced false-negative rates in peroxisomal disorder screening compared to traditional VLCFA analytical approaches.
- [1] Jaspers YRJ, Ferdinandusse S, Dijkstra IME, et al. Comparison of the Diagnostic Performance of C26:0-Lysophosphatidylcholine and Very Long-Chain Fatty Acids Analysis for Peroxisomal Disorders. Front Cell Dev Biol. 2020;8:690. View Source
